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Introduction

Cadherin-11 (CDH11), also known as OB-cadherin, is a type Il classical cadherin that plays a
crucial role in cell-cell adhesion, particularly in mesenchymal cells.[1][2] It is a calcium-
dependent transmembrane glycoprotein involved in various physiological and pathological
processes, including embryonic development, tissue morphogenesis, and cancer progression.
[1][2][3] In the context of drug development and disease research, particularly in areas like
oncology and fibrosis, accurate detection and quantification of Cadherin-11 are paramount.
Western blotting is a fundamental technique for this purpose, and the use of a well-
characterized anti-Cadherin-11 antibody is critical for obtaining reliable and reproducible
results. These application notes provide detailed protocols and supporting data for the
utilization of anti-Cadherin-11 antibodies in Western blot analysis.

Data Presentation
Antibody Specifications and Recommended Dilutions

The selection of an appropriate antibody and its optimal dilution are critical for a successful
Western blot experiment. Below is a summary of commercially available anti-Cadherin-11
antibodies and their manufacturer-recommended starting dilutions for Western blot analysis. It
is important to note that the optimal dilution may vary depending on the specific experimental
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conditions, including the cell or tissue lysate used, and should be determined empirically by the

end-user.
Molecular
. Recommended .
Antibody . . o Weight of
. Host Species Clonality Dilution for .
Identifier Cadherin-11
Western Blot
(approx.)
~110-120 kDa[2]
MAB1790[4] Mouse Monoclonal 1 pg/mL 5]
32-1700[6] Mouse Monoclonal 2-4 pg/mL ~110 kDa[5][6]
MBS570041[1] Mouse Monoclonal 1:25-1:250 Not Specified
12028-1-PBSJ[7] Rabbit Polyclonal 1:300 Not Specified
A04419[8] Rabbit Polyclonal 1:500 - 1:2000 Not Specified
4442[9] Rabbit Polyclonal Not Specified Not Specified

Signaling Pathways Involving Cadherin-11

Cadherin-11 is a key player in several signaling pathways that regulate cell behavior. Its
cytoplasmic domain interacts with various proteins, including p120-catenin, 3-catenin, and a-
catenin, which in turn connect to the actin cytoskeleton.[1][2] This interaction is fundamental for
mediating cell-cell adhesion and transducing intracellular signals. Key signaling pathways
influenced by Cadherin-11 include the Wnt/p-catenin pathway, the TGF-§3 pathway, and Rho
GTPase signaling.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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